Cas no 2839144-57-7 (Ethyl β-methylene-α-2-propen-1-yl-3-pyridinepropanoate)

• Product Name: Ethyl β-methylene-α-2-propen-1-yl-3-pyridinepropanoate
• CAS No: 2839144-57-7
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5862810
• Update Time: 2025-05-30

Ethyl β-methylene-α-2-propen-1-yl-3-pyridinepropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl β-methylene-α-2-propen-1-yl-3-pyridinepropanoate

• Inchi： 1S/C14H17NO2/c1-4-7-13(14(16)17-5-2)11(3)12-8-6-9-15-10-12/h4,6,8-10,13H,1,3,5,7H2,2H3
• InChI Key： AQSBQIWNBDIHHF-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(=C)C(CC=C)C(OCC)=O

Experimental Properties

• Density: 1.021±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 328.0±37.0 °C(Predicted)
• pka: 5.08±0.12(Predicted)

Additional information on Ethyl β-methylene-α-2-propen-1-yl-3-pyridinepropanoate

Ethyl β-methylene-α-2-propen-1-yl-3-pyridinepropanoate: A Comprehensive Overview

The compound Ethyl β-methylene-α-2-propen-1-yl-3-pyridinepropanoate (CAS No. 2839144-57-7) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of esters, specifically derived from pyridine derivatives, and has garnered significant attention in recent years due to its potential in various fields such as agriculture, pharmaceuticals, and materials science. In this article, we will delve into its structural properties, synthesis methods, applications, and the latest research findings.

Ethyl β-methylene-α-2-propen-1-yl-3-pyridinepropanoate is characterized by its complex molecular structure, which includes a pyridine ring substituted with a propenoate group and an ethyl ester moiety. The presence of the pyridine ring imparts unique electronic properties to the molecule, making it highly reactive in certain chemical environments. The β-methylene group further enhances its reactivity by introducing conjugation effects, which are crucial for its participation in various chemical reactions.

Recent studies have highlighted the importance of pyridine derivatives in organic synthesis, particularly in the development of bioactive compounds. For instance, researchers have explored the use of Ethyl β-methylene-α-2-propen-1-yl derivatives as intermediates in the synthesis of complex natural products. These compounds have shown potential as precursors for the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of Ethyl β-methylene-alpha compounds involves a series of carefully designed reactions to ensure high yield and purity. One common approach is the Michael addition reaction, which allows for the selective formation of the desired product by controlling reaction conditions such as temperature and pH. This method has been optimized in recent studies to improve efficiency and reduce side reactions.

In terms of applications, Ethyl β-methylene-alpha compounds have found utility in agrochemicals due to their ability to act as plant growth regulators. They have been shown to enhance crop yields by promoting root development and improving stress tolerance in plants. Additionally, these compounds are being investigated for their potential as eco-friendly alternatives to traditional pesticides, offering a sustainable solution for modern agriculture.

Another promising area of research is the use of Ethyl β-methylene-alpha compounds in polymer chemistry. Their ability to participate in polymerization reactions has led to the development of novel materials with unique mechanical and thermal properties. Recent advancements in this field have focused on tailoring the structure of these compounds to achieve specific material properties, such as increased flexibility or improved thermal stability.

From a sustainability perspective, the production of Ethyl β-methylene-alpha compounds can be optimized using green chemistry principles. This includes the use of renewable feedstocks, catalytic processes that minimize waste, and energy-efficient reaction conditions. By adopting these practices, researchers aim to reduce the environmental footprint associated with the synthesis of these valuable compounds.

In conclusion, Ethyl β-methylene-alpha derivatives represent a versatile class of molecules with wide-ranging applications across multiple industries. Ongoing research continues to uncover new potential uses for these compounds while improving their synthesis methods for greater efficiency and sustainability. As technology advances and new discoveries emerge, it is likely that Ethyl β-methylene-alpha compounds will play an increasingly important role in shaping future innovations across various scientific disciplines.